Cas no 2228725-09-3 (tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate
• CAS No: 2228725-09-3
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 5815008
• PubChem ID: 165700636
• Update Time: 2025-07-23

tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate
• EN300-1895409
• 2228725-09-3

• Inchi： 1S/C11H14N4O3/c1-11(2,3)18-10(16)15-5-7(14-6-15)8-4-13-9(12)17-8/h4-6H,1-3H3,(H2,12,13)
• InChI Key： HFQSOJALEXIGAP-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(C2=CN=C(N)O2)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.10659032g/mol
• Monoisotopic Mass: 250.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.2Ų

Additional information on tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate

Introduction to Tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate (CAS No. 2228725-09-3)

Tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2228725-09-3, represents a fascinating example of the intricate molecular architecture that is often employed in the development of novel therapeutic agents. The structural framework of this molecule integrates several key pharmacophoric elements, including a tert-butyl group, an imidazole ring, and an oxazole moiety, each contributing to its potential biological activity and synthetic utility.

The presence of the tert-butyl group at the 4-position of the imidazole ring not only enhances the lipophilicity of the molecule but also provides a stable stereocenter, which can be crucial for optimizing pharmacokinetic properties. This feature is particularly relevant in drug design, where fine-tuning solubility and metabolic stability is often necessary to achieve desired therapeutic outcomes. The oxazole ring, on the other hand, introduces a nitrogen-rich heterocyclic system that is well-documented for its role in various biological processes, including enzyme inhibition and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such complex molecules. The integration of machine learning algorithms has further accelerated the process of identifying promising candidates for drug development. In this context, Tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate has been subjected to rigorous virtual screening campaigns to assess its potential interactions with biological targets. These studies have highlighted its binding affinity to certain enzymes and receptors, suggesting a possible role in modulating pathways relevant to inflammation and immune response.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Key steps include the formation of the imidazole ring through condensation reactions, followed by functionalization with the oxazole moiety via nucleophilic substitution or cycloaddition strategies. The introduction of the tert-butyl group typically occurs late in the synthesis to prevent unwanted side reactions, ensuring high yields and purity.

One of the most compelling aspects of Tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate is its potential application in medicinal chemistry. The amino group at the 2-position of the oxazole ring provides a versatile handle for further derivatization, allowing chemists to explore a wide spectrum of analogs with tailored biological activities. This flexibility has been exploited in several research endeavors aimed at developing novel anti-inflammatory agents and immunomodulators. Preliminary in vitro studies have demonstrated promising results, indicating that derivatives of this compound may exhibit significant therapeutic potential.

The role of heterocyclic compounds in drug discovery cannot be overstated. These molecules often form the backbone of many clinically approved drugs due to their ability to interact with biological targets in precise ways. The oxazole and imidazole moieties are particularly noteworthy for their prevalence in bioactive scaffolds. For instance, oxazoles have been implicated in various pharmacological actions, including antifungal and antimicrobial properties, while imidazoles are known for their utility as antiviral and anticancer agents. The combination of these two heterocycles in Tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate thus presents a compelling rationale for further exploration.

In conclusion, Tert-butyl 4-(2-amino-1,3-oxazol-5-yl)-1H-imidazole-1-carboxylate (CAS No. 2228725-09-3) stands as a remarkable example of how structural complexity can be leveraged to develop novel therapeutic entities. Its unique combination of pharmacophoric elements makes it a valuable scaffold for medicinal chemists seeking to design molecules with enhanced biological activity. As research continues to uncover new applications for this compound and its derivatives, it is likely that Tert-butyl 4-(2-amino-1,3-oxazol-5-yielding)-imidazole will play an increasingly important role in the future landscape of drug development.